Cas no 80434-32-8 (1beta-Hydroxydeoxycholic Acid)

1beta-Hydroxydeoxycholic Acid structure

Product Name:1beta-Hydroxydeoxycholic Acid

CAS No:80434-32-8

Molecular Formula:C₂₄H₄₀O₅

Molecular Weight:408.57140827179

CID:985622

PubChem ID:5283850

1beta-Hydroxydeoxycholic Acid Properties

Names and Identifiers

- (4R)-4-[(3S,5R,8S,9S,10S,12S,13R,14S)-1,3,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 1β-Hydroxydeoxycholic Acid
- (1β,3α,5β,12α)-1,3,12-Trihydroxycholan-24-oic acid
- (1β,3α,5β,12α)-1,3,12-Trihydroxycholan-24-oic acid (ACI)
- 1β,3α,12α-Trihydroxy-5β-cholan-24-oic acid
- 1β,3α,12α-Trihydroxy-5β-cholanoic acid
- 1beta-hydroxydeoxycholic acid
- 80434-32-8
- 1 beta, 3alpha, 12alpha-Trihydroxy-5beta-cholanoic acid
- 1I(2)-Hydroxydeoxycholic acid
- 1beta,3alpha,12alpha-Trihydroxy-5beta-cholan-24-oic Acid
- CS-0062373
- 1b,3a,12a-trihydroxy-5b-cholan-24-oic acid
- DTXSID101311413
- 1beta,3alpha,2alpha-Trihydroxy-5beta-cholanoic acid
- LMST04010063
- HTY43X1B1P
- 1
- (1beta,3alpha,5beta,12alpha)-1,3,12-trihydroxycholan-24-oic acid
- Q27280096
- CHEBI:136724
- UNII-HTY43X1B1P
- 1.BETA.,3.ALPHA.,12.ALPHA.-TRIHYDROXY-5.BETA.-CHOLANOIC ACID
- (4R)-4-[(1R,3S,5R,8S,9S,10S,12S,13R,14S,17R)-1,3,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- CHOLAN-24-OIC ACID, 1,3,12-TRIHYDROXY-, (1.BETA.,3.ALPHA.,5.BETA.,12.ALPHA.)-
- SCHEMBL3447484
- A-Hydroxydeoxycholic Acid
- 1beta-OH-deoxycholic acid
- 1.BETA.-HYDROXYDEOXYCHOLIC ACID
- 1.BETA.,3.ALPHA.,12.ALPHA.-TRIHYDROXY-5.BETA.-CHOLAN-24-OIC ACID
- HY-113482
- 1 .BETA., 3.ALPHA., 12.ALPHA.-TRIHYDROXY-5.BETA.-CHOLANOIC ACID
- Cholan-24-oic acid, 1,3,12-trihydroxy-, (1beta,3alpha,5beta,12alpha)-
- InChIKey： DAKYVYUAVGJDRK-FPUZENINSA-N
- Inchi： 1S/C24H40O5/c1-13(4-9-22(28)29)17-7-8-18-16-6-5-14-10-15(25)11-20(26)23(14,2)19(16)12-21(27)24(17,18)3/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,15+,16+,17-,18+,19+,20-,21+,23+,24-/m1/s1
- SMILES： C[C@]12[C@H](O)C[C@@H](O)C[C@H]1CC[C@H]1[C@@H]3CC[C@H]([C@H](C)CCC(=O)O)[C@]3([C@H](C[C@H]21)O)C

Computed Properties

Exact Mass: 408.28757437g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 408.28757437g/mol
Heavy Atom Count: 29
Complexity: 637
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 98Å²

Experimental Properties

Boiling Point: 583.9±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±3.7 mmHg at 25°C
Flash Point: 321.0±26.6 °C
Density: 1.2±0.1 g/cm3

1beta-Hydroxydeoxycholic Acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Key Organics Ltd	ES-2472-5mg	1beta-Hydroxydeoxycholic Acid-D4 (major)	80434-32-8	>95%	5mg	£2438.00
TRC	H934880-2.5mg	1beta-Hydroxydeoxycholic Acid	80434-32-8		2.5mg	$270.00	2023-05-18

1beta-Hydroxydeoxycholic Acid Synthesis

Synthetic Circuit 1

83-44-3

80434-32-8

Reaction Conditions

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 2

80434-32-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 3

99598-13-7

80434-32-8

Reaction Conditions

1.1 Reagents: Sodium borohydride
1.2 Reagents: Potassium hydroxide Solvents: Methanol

Reference

Synthesis of the 1β-hydroxylated bile acids and identification of 1β,3α,7α-trihydroxy- and 1β,3α,7α,12α-tetrahydroxy-5β-cholan-24-oic acids in human meconium

Tohma, Masahiko; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(7), 3071-3

Synthetic Circuit 4

104854-44-6

80434-32-8

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Dichloromethane ; 0.5 h, 0 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 5

99598-09-1

80434-32-8

Reaction Conditions

1.1 Reagents: Acetic acid, chromium(2+) salt (2:1) Solvents: Ethanol
2.1 Reagents: Sodium borohydride
2.2 Reagents: Potassium hydroxide Solvents: Methanol

Reference

Synthesis of the 1β-hydroxylated bile acids and identification of 1β,3α,7α-trihydroxy- and 1β,3α,7α,12α-tetrahydroxy-5β-cholan-24-oic acids in human meconium

Tohma, Masahiko; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(7), 3071-3

Synthetic Circuit 6

104854-43-5

80434-32-8

Reaction Conditions

1.1 Reagents: Diphenyl diselenide , Sodium borohydride
2.1 Reagents: Sodium borohydride Solvents: Dichloromethane ; 0.5 h, 0 °C
3.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 7

80434-32-8

Reaction Conditions

1.1 Reagents: Peracetic acid , Mercuric acetate Solvents: Acetic acid ; 3 h, rt
2.1 Reagents: Sodium borohydride Solvents: Dichloromethane ; 0.5 h, 0 °C
3.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 8

99598-05-7

80434-32-8

Reaction Conditions

1.1 Reagents: Hydrogen peroxide
2.1 Reagents: Acetic acid, chromium(2+) salt (2:1) Solvents: Ethanol
3.1 Reagents: Sodium borohydride
3.2 Reagents: Potassium hydroxide Solvents: Methanol

Reference

Synthesis of the 1β-hydroxylated bile acids and identification of 1β,3α,7α-trihydroxy- and 1β,3α,7α,12α-tetrahydroxy-5β-cholan-24-oic acids in human meconium

Tohma, Masahiko; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(7), 3071-3

Synthetic Circuit 9

104839-70-5

80434-32-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: 1,4-Dioxane , Water ; 0 °C; 12 h, 25 °C
2.1 Reagents: Diphenyl diselenide , Sodium borohydride
3.1 Reagents: Sodium borohydride Solvents: Dichloromethane ; 0.5 h, 0 °C
4.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 10

104854-43-5

768-33-2

80434-32-8

Reaction Conditions

1.1 Reagents: Lithium Solvents: Tetrahydrofuran ; 6 h, 0 °C
1.2 Reagents: Cuprous cyanide Solvents: Tetrahydrofuran ; 0.5 h, -30 °C
1.3 Solvents: Tetrahydrofuran ; 2 h, -30 °C
2.1 Reagents: Peracetic acid , Mercuric acetate Solvents: Acetic acid ; 3 h, rt
3.1 Reagents: Sodium borohydride Solvents: Dichloromethane ; 0.5 h, 0 °C
4.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 11

99598-21-7

80434-32-8

Reaction Conditions

1.1 Reagents: Acetic acid, chromium(2+) salt (2:1) Solvents: Ethanol
1.2 Reagents: Carbonic acid, calcium salt Solvents: Dimethylformamide
2.1 Reagents: Hydrogen peroxide
3.1 Reagents: Acetic acid, chromium(2+) salt (2:1) Solvents: Ethanol
4.1 Reagents: Sodium borohydride
4.2 Reagents: Potassium hydroxide Solvents: Methanol

Reference

Synthesis of the 1β-hydroxylated bile acids and identification of 1β,3α,7α-trihydroxy- and 1β,3α,7α,12α-tetrahydroxy-5β-cholan-24-oic acids in human meconium

Tohma, Masahiko; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(7), 3071-3

Synthetic Circuit 12

80434-32-8

Reaction Conditions

1.1 Reagents: Zinc Solvents: Acetic acid ; 0.5 h, rt
2.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: 1,4-Dioxane , Water ; 0 °C; 12 h, 25 °C
3.1 Reagents: Diphenyl diselenide , Sodium borohydride
4.1 Reagents: Sodium borohydride Solvents: Dichloromethane ; 0.5 h, 0 °C
5.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
5.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 13

80434-32-8

Reaction Conditions

1.1 Reagents: Lithium carbonate (Li2CO3) , Lithium bromide Solvents: Dimethylformamide ; 4 h, rt → 80 °C
2.1 Reagents: Zinc Solvents: Acetic acid ; 0.5 h, rt
3.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: 1,4-Dioxane , Water ; 0 °C; 12 h, 25 °C
4.1 Reagents: Diphenyl diselenide , Sodium borohydride
5.1 Reagents: Sodium borohydride Solvents: Dichloromethane ; 0.5 h, 0 °C
6.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
6.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 14

7753-75-5

80434-32-8

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid , Chloroform ; 1 h, 20 °C
2.1 Reagents: Lithium carbonate (Li2CO3) , Lithium bromide Solvents: Dimethylformamide ; 4 h, rt → 80 °C
3.1 Reagents: Zinc Solvents: Acetic acid ; 0.5 h, rt
4.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: 1,4-Dioxane , Water ; 0 °C; 12 h, 25 °C
5.1 Reagents: Diphenyl diselenide , Sodium borohydride
6.1 Reagents: Sodium borohydride Solvents: Dichloromethane ; 0.5 h, 0 °C
7.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
7.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229

Synthetic Circuit 15

10538-58-6

80434-32-8

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 1 h, 20 °C
2.1 Reagents: Bromine Solvents: Acetic acid , Chloroform ; 1 h, 20 °C
3.1 Reagents: Lithium carbonate (Li2CO3) , Lithium bromide Solvents: Dimethylformamide ; 4 h, rt → 80 °C
4.1 Reagents: Zinc Solvents: Acetic acid ; 0.5 h, rt
5.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: 1,4-Dioxane , Water ; 0 °C; 12 h, 25 °C
6.1 Reagents: Diphenyl diselenide , Sodium borohydride
7.1 Reagents: Sodium borohydride Solvents: Dichloromethane ; 0.5 h, 0 °C
8.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
8.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

Synthesis of 1β-hydroxydeoxycholic acid in H-2 and unlabeled forms

Hayes, Martin A. ; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(4), 221-229